Cas no 51285-56-4 (2,4-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)sulfonyl]-)

• Product Name: 2,4-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)sulfonyl]-
• CAS No: 51285-56-4
• MF: C₁₀H₁₂O₆S₂
• MW: 292.328680992126
• CID: 362641
• PubChem ID: 71366191
• Update Time: 2025-04-19

2,4-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Thiophenedicarboxylic acid, 3-[(1,1-dimethylethyl)sulfonyl]-
• 3-tert-butylsulfonylthiophene-2,4-dicarboxylic acid
• 3-(2-Methylpropane-2-sulfonyl)thiophene-2,4-dicarboxylic acid
• DTXSID20789562
• 51285-56-4

• Inchi： 1S/C10H12O6S2/c1-10(2,3)18(15,16)7-5(8(11)12)4-17-6(7)9(13)14/h4H,1-3H3,(H,11,12)(H,13,14)
• InChI Key： NQXVIOABYIRFAD-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)O)SC=C1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 292.00756
• Monoisotopic Mass: 292.00753045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 108.74